Cas no 2715285-50-8 (8-bromo-2-ethylsulfanyl-6-(trifluoromethyl)chromen-4-one)

• Product Name: 8-bromo-2-ethylsulfanyl-6-(trifluoromethyl)chromen-4-one
• CAS No: 2715285-50-8
• MF: C₁₂H₈BrF₃O₂S
• MW: 353.154932022095
• CID: 5223980
• PubChem ID: 163297261
• Update Time: 2026-03-07

8-bromo-2-ethylsulfanyl-6-(trifluoromethyl)chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-ethylsulfanyl-6-(trifluoromethyl)chromen-4-one
• SCHEMBL23887067
• PS-20838
• 8-Bromo-2-(ethylthio)-6-(trifluoromethyl)-4H-chromen-4-one
• F89995
• MFCD34622295
• SY324311
• 2715285-50-8

• Inchi： 1S/C12H8BrF3O2S/c1-2-19-10-5-9(17)7-3-6(12(14,15)16)4-8(13)11(7)18-10/h3-5H,2H2,1H3
• InChI Key： UZWHZVCNVRJACB-UHFFFAOYSA-N
• SMILES： C1(SCC)OC2=C(Br)C=C(C(F)(F)F)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 351.93805g/mol
• Monoisotopic Mass: 351.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.6Ų

Additional information on 8-bromo-2-ethylsulfanyl-6-(trifluoromethyl)chromen-4-one

8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One: A Comprehensive Overview

8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One, also known by its CAS number 2715285-50-8, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the chromenone family, which is a class of aromatic compounds characterized by a benzene ring fused to a gamma-pyrone. The presence of substituents such as bromine, ethylsulfanyl, and trifluoromethyl groups at specific positions on the chromenone skeleton imparts unique chemical and biological properties to this molecule.

The structure of 8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One is intriguing due to the strategic placement of these substituents. The bromine atom at position 8 introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The ethylsulfanyl group at position 2 adds a sulfur-containing moiety, which is known to enhance solubility and potentially interact with biological systems. Meanwhile, the trifluoromethyl group at position 6 contributes significant electron-withdrawing effects due to the electronegativity of fluorine atoms, further modulating the electronic properties of the compound.

Recent studies have highlighted the potential of chromenones as scaffolds for drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of chromenones in various biological models. In this context, 8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One has shown promise as a candidate for further investigation in pharmacological studies. Its unique substitution pattern may confer enhanced bioavailability and selectivity for specific biological targets.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it begins with the preparation of a chromenone core through cyclization reactions, followed by functional group modifications to introduce the desired substituents. The introduction of bromine and trifluoromethyl groups can be achieved via electrophilic substitution or other directed metallation techniques. The ethylsulfanyl group is often introduced through nucleophilic substitution or thiolation reactions, depending on the intermediate structure.

In terms of applications, 8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One has garnered interest in both academic and industrial settings. Its potential as a lead compound in drug discovery is particularly noteworthy, given its structural similarity to known bioactive molecules. Additionally, its unique electronic properties make it a candidate for use in materials science applications, such as nonlinear optics or electronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and biological activity of this compound with greater accuracy. For example, molecular docking studies have revealed potential interactions between this chromenone derivative and key protein targets involved in inflammatory pathways. These findings underscore its potential as an anti-inflammatory agent.

In conclusion, 8-Bromo-2-Ethylsulfanyl-6-(Trifluoromethyl)Chromen-4-One, with its CAS number 2715285-50-8, represents a fascinating example of how structural modifications can enhance the functional properties of organic compounds. Its synthesis, characterization, and potential applications continue to be areas of active research, making it an important molecule in contemporary chemical science.